Cas no 56683-54-6 ((Z)-Hexadec-11-en-1-ol)

• Product Name: (Z)-Hexadec-11-en-1-ol
• CAS No: 56683-54-6
• MF: C₁₆H₃₂O
• MW: 240.42468547821
• MDL: MFCD00010504
• CID: 367946
• PubChem ID: 5283305
• Update Time: 2025-06-08

(Z)-Hexadec-11-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (Z)-Hexadec-11-en-1-ol
• (Z)-11-hexadecenol
• 11-Hexadecen-1-ol,(11Z)-
• cis-11-Hexadecanol
• cis-11-hexadecen-1-ol
• cis-11-hexadecenol
• EINECS 260-337-6
• 11-Hexadecen-1-ol, (Z)-; (11Z)-11-Hexadecen-1-ol; (Z)-11-Hexadecen-1-ol; (Z)-11-Hexadecenol; cis-11-Hexadecen-1-ol
• LMFA05000056
• (11Z)-hexadec-11-en-1-ol
• AKOS015839808
• 11-Hexadecen-1-ol, (Z)-
• NS00022395
• 11Z-hexadecen-1-ol
• Virelure
• UNII-RYZ05BI8ZT
• SCHEMBL557030
• RYZ05BI8ZT
• 11-Hexadecenol, (Z)-
• Z-11-hexadecen-1-ol
• hexadecan-11Z-en-1-ol
• CHEBI:179362
• (11Z)-11-Hexadecen-1-ol
• Q27288347
• (Z)-11-Hexadecen-1-ol 100 microg/mL in Acetonitrile
• AI3-35169
• DTXSID0041191
• MFCD00010504
• (Z)-11-Hexadecen-1-ol
• 56683-54-6
• hexadec-11-en-1-ol
• 11-Hexadecen-1-ol, (11Z)-
• FT-0623886
• DTXSID00860702
• FT-0682447

• MDL： MFCD00010504
• Inchi： 1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,17H,2-4,7-16H2,1H3/b6-5-
• InChI Key： RHVMNRHQWXIJIS-WAYWQWQTSA-N
• SMILES： OCCCCCCCCCC/C=C\CCCC

Computed Properties

• Exact Mass: 240.24500
• Monoisotopic Mass: 240.245316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.4

Experimental Properties

• Density: 0.847±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 309°C at 760 mmHg
• Flash Point: 134.9℃
• Refractive Index: 1.4608 (20 ºC)
• Solubility: Insuluble (6.5E-5 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 5.23600

(Z)-Hexadec-11-en-1-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on (Z)-Hexadec-11-en-1-ol

Comprehensive Guide to (Z)-Hexadec-11-en-1-ol (CAS No. 56683-54-6): Properties, Applications, and Industry Insights

(Z)-Hexadec-11-en-1-ol (CAS No. 56683-54-6), a monounsaturated fatty alcohol, has garnered significant attention in the cosmetic, fragrance, and specialty chemical industries. This long-chain unsaturated alcohol is characterized by its cis-configuration at the 11th carbon, which influences its physical properties and reactivity. With the growing demand for bio-based ingredients and sustainable formulations, this compound has emerged as a key intermediate in high-value applications.

The molecular structure of (Z)-Hexadec-11-en-1-ol features a 16-carbon backbone with a double bond positioned at the 11th carbon, contributing to its unique emollient properties. Its CAS registry number (56683-54-6) is frequently searched in chemical databases, reflecting its importance in organic synthesis and material science. Recent studies highlight its role in green chemistry initiatives, particularly as a precursor for biodegradable surfactants and lipid-based delivery systems.

In the fragrance industry, (Z)-Hexadec-11-en-1-ol is valued for its mild, waxy odor profile, making it suitable for perfume fixatives and personal care formulations. Its compatibility with skin-friendly formulations aligns with the rising consumer preference for clean beauty products. Manufacturers often leverage its low volatility and oxidative stability to enhance product shelf life, addressing a key concern in cosmetic preservation.

From a technical perspective, the synthesis of 56683-54-6 typically involves catalytic hydrogenation or enzymatic processes, with recent advancements focusing on waste-reduction strategies. Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying the Z-isomer purity, a critical quality parameter for industrial applications. The compound's melting point range (typically 15–18°C) and hydrophobic nature make it particularly useful in water-resistant formulations.

Market trends indicate growing applications of (Z)-Hexadec-11-en-1-ol in advanced material science, including its use as a building block for liquid crystal compounds and polymer modifiers. Researchers are exploring its potential in nanotechnology applications, particularly in self-assembling monolayers. These developments respond to frequent search queries about innovative uses of fatty alcohols in cutting-edge technologies.

Environmental considerations have propelled studies on the eco-toxicity profile of 56683-54-6, with data suggesting favorable biodegradation characteristics. This aligns with global regulations pushing for safer chemical alternatives in consumer products. Formulators frequently search for compatibility data with common cosmetic bases, underscoring the need for detailed technical documentation.

Quality specifications for (Z)-Hexadec-11-en-1-ol typically emphasize isomeric purity (>98%), acid value limits, and peroxide content thresholds. These parameters directly impact performance in emulsion systems and viscosity modifiers. The compound's surface activity makes it valuable in microemulsion technology, a hot topic in drug delivery research.

Future outlooks suggest expanded applications of CAS 56683-54-6 in bio-lubricants and renewable material synthesis, driven by its carbon-neutral potential when derived from plant-based feedstocks. Industry professionals increasingly search for life cycle assessment data and carbon footprint metrics for such compounds, reflecting broader sustainability concerns.

Storage and handling recommendations for (Z)-Hexadec-11-en-1-ol emphasize protection from oxidative degradation, typically through nitrogen blanketing and antioxidant additives. These practical considerations frequently appear in industrial forum discussions and technical Q&A platforms, highlighting the compound's stability challenges in bulk storage.

In conclusion, 56683-54-6 represents a versatile oleochemical intermediate with expanding applications across multiple industries. Its balance of performance characteristics and environmental compatibility positions it favorably in the shift toward sustainable chemistry. Ongoing research into its derivative compounds and formulation synergies continues to reveal new opportunities for this specialty fatty alcohol.